Cas no 946117-78-8 (2-Amino-3-chloro-6-fluoro-benzoic Acid)

• Product Name: 2-Amino-3-chloro-6-fluoro-benzoic Acid
• CAS No: 946117-78-8
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• MDL: MFCD18285091
• CID: 3032357
• PubChem ID: 63179942
• Update Time: 2025-10-31

2-Amino-3-chloro-6-fluoro-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-氨基-3-氯-6-氟苯甲酸
• 2-amino-3-chloro-6-fluorobenzoic acid
• 2-Amino-3-chloro-6-fluoro-benzoic acid
• WMB11778
• 1491AJ
• 2-amino-3-chloro-6-fluorobenzoicacid
• SB40156
• SY250520
• 2-Amino-3-chloro-6-fluorobenzoic acid (ACI)
• 946117-78-8
• SCHEMBL2127072
• Z1096175198
• AC9267
• DB-181956
• MFCD18285091
• EN300-222744
• AKOS012481874
• CS-0340167
• 2-Amino-3-chloro-6-fluoro-benzoic Acid

• MDL： MFCD18285091
• Inchi： 1S/C7H5ClFNO2/c8-3-1-2-4(9)5(6(3)10)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key： CLUFTONIJPBELH-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=C(Cl)C=CC=1F)O

Computed Properties

• Exact Mass: 188.9992843g/mol
• Monoisotopic Mass: 188.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-Amino-3-chloro-6-fluoro-benzoic Acid

2-Amino-3-Chloro-6-Fluoro-Benzoic Acid (CAS No. 946117-78-8): A Comprehensive Overview

The compound 2-Amino-3-Chloro-6-Fluoro-Benzoic Acid (CAS No. 946117-78-8) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an amino group (-NH₂) at the 2-position, a chlorine atom at the 3-position, and a fluorine atom at the 6-position on a benzoic acid backbone. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable building block in modern chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Amino-3-Chloro-6-Fluoro-Benzoic Acid. Researchers have explored various routes, including multi-component reactions and catalytic processes, to optimize its production. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach utilizing microwave-assisted synthesis to achieve high yields and improved purity levels. This highlights the compound's importance in contemporary chemical research and its potential for large-scale industrial applications.

The structural uniqueness of 2-Amino-3-Chloro-6-Fluoro-Benzoic Acid lies in its ability to act as a versatile precursor in the synthesis of bioactive molecules. Its amino group facilitates nucleophilic substitutions, while the halogen atoms (chlorine and fluorine) provide sites for further functionalization. This makes it an ideal candidate for designing drugs targeting specific biological pathways. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer progression, as reported in a recent study published in *Nature Communications*.

In addition to its role in drug discovery, 2-Amino-3-Chloro-6-Fluoro-Benzoic Acid has found applications in agrochemicals. Its ability to modulate plant growth hormones has led to its use as a potential herbicide or plant growth regulator. Field trials conducted by agricultural researchers have indicated that certain derivatives of this compound can enhance crop yield without adverse environmental impacts, aligning with sustainable agricultural practices.

The electronic properties of 2-Amino-3-Chloro-6-Fluoro-Benzoic Acid also make it an interesting candidate for materials science applications. Its conjugated aromatic system and electron-withdrawing groups contribute to its electronic conductivity and stability, which are desirable traits for organic electronics. Recent studies have explored its potential as a component in organic photovoltaics (OPVs), where it has shown improved charge transport properties compared to traditional materials.

From an analytical standpoint, the characterization of 2-Amino-3-Chloro-6-Fluoro-Benzoic Acid has been enhanced by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of its molecular structure and purity, ensuring consistency in its application across different industries. Furthermore, computational chemistry tools have been employed to predict its reactivity and stability under various conditions, providing valuable insights for its practical use.

In conclusion, 2-Amino-3-Chloro-6-fluoro-benzoic acid (CAS No. 946117788) stands as a pivotal compound in modern chemistry due to its versatile structure and wide-ranging applications. Ongoing research continues to unlock new potentials for this compound, solidifying its role as an essential component in drug development, agriculture, and materials science.